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Compound of Interest

Compound Name: 1,2,3-Trifluorobenzene

Cat. No.: B074907 Get Quote

Essential safety protocols and logistical plans for the handling and disposal of 1,2,3-
Trifluorobenzene are critical for ensuring a secure laboratory environment. This guide

provides immediate, procedural, and step-by-step instructions for researchers, scientists, and

drug development professionals.

1,2,3-Trifluorobenzene is a flammable liquid and vapor that can cause skin and serious eye

irritation, as well as respiratory irritation.[1][2] Adherence to proper safety measures is

paramount to minimize exposure and mitigate risks. This document outlines the necessary

personal protective equipment (PPE), operational procedures for safe handling, and a clear

plan for waste disposal.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling 1,2,3-Trifluorobenzene. It is

crucial to wear the specified equipment at all times when working with this chemical.[1][3]
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses compliant with

OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

A face shield may be required

for splash hazards.

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1] A lab coat or

chemical-resistant apron is

mandatory.

Prevents skin irritation and

absorption.[1][2] Contaminated

clothing should be removed

and washed before reuse.[1]

Hand Protection

Chemical-resistant gloves. The

specific material should be

chosen based on breakthrough

time and permeation rate for

1,2,3-Trifluorobenzene.

Prevents direct contact with

the skin. Since specific

breakthrough data is not

readily available, it is

recommended to consult the

glove manufacturer's

compatibility charts or conduct

independent testing for

prolonged or immersion use.

For incidental contact, nitrile

gloves may be used, but

should be replaced

immediately upon

contamination.

Respiratory Protection For most laboratory

applications under a fume

hood, respiratory protection

may not be necessary. In case

of inadequate ventilation, use

a NIOSH-approved respirator

with organic vapor cartridges.

[4] For firefighting, a self-

Protects against inhalation of

vapors which may cause

respiratory irritation.[1][2][4]
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contained breathing apparatus

(SCBA) is required.[1][3]

Operational Plan for Handling 1,2,3-
Trifluorobenzene
A systematic approach to handling 1,2,3-Trifluorobenzene is essential to maintain a safe

working environment. The following workflow outlines the key steps from preparation to post-

handling procedures.
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Workflow for Handling 1,2,3-Trifluorobenzene

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don appropriate Personal Protective Equipment (PPE)

Ground/bond container and receiving equipment

Proceed to handling

Use only non-sparking tools

Dispense chemical carefully, avoiding splashes and vapor generation

Tightly close container

Complete handling

Decontaminate work area

Remove and properly store or dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Workflow for Handling 1,2,3-Trifluorobenzene
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Step-by-Step Handling Procedure:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 1,2,3-Trifluorobenzene before

beginning any work.[1][5]

Ensure that a chemical fume hood is operational and provides adequate ventilation.[3][6]

Verify that an eyewash station and safety shower are readily accessible.[1][6]

Put on all required PPE as detailed in the table above.

Handling:

Work exclusively within a certified chemical fume hood.

Since 1,2,3-Trifluorobenzene is flammable, it is crucial to ground and bond all containers

and receiving equipment to prevent static discharge.[1][7]

Use only non-sparking tools to avoid ignition sources.[1][7]

When transferring or dispensing the chemical, do so slowly and carefully to minimize

splashing and the release of vapors.[3]

Keep the container tightly closed when not in use.[1][2]

Post-Handling:

Securely close the container of 1,2,3-Trifluorobenzene.[1][2]

Decontaminate the work surface with an appropriate solvent and cleaning materials.

Carefully remove PPE, avoiding self-contamination.

Dispose of single-use gloves and other contaminated disposable materials in a designated

hazardous waste container.

Wash hands and any exposed skin thoroughly with soap and water.[1]
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Disposal Plan
Proper disposal of 1,2,3-Trifluorobenzene and associated contaminated materials is a critical

step in the chemical management lifecycle. All waste must be handled in accordance with local,

state, and federal regulations.

Waste Segregation and Collection:

Liquid Waste: Collect all unused 1,2,3-Trifluorobenzene and solutions containing it in a

dedicated, clearly labeled, and sealed waste container. The container should be made of a

material compatible with the chemical.

Solid Waste: All disposable items that have come into contact with 1,2,3-Trifluorobenzene,

such as gloves, absorbent pads, and pipette tips, must be collected in a separate, clearly

labeled hazardous waste container.

Disposal Procedure:

Labeling: Ensure all waste containers are accurately labeled with the words "Hazardous

Waste," the full chemical name "1,2,3-Trifluorobenzene," and the associated hazards (e.g.,

Flammable, Irritant).

Storage: Store waste containers in a designated, well-ventilated, and secure waste

accumulation area, away from incompatible materials.[1]

Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste. Do not attempt to

dispose of this chemical down the drain or in regular trash.[1][6]

Accidental Spills: In the event of a spill, absorb the material with an inert absorbent such as

sand, silica gel, or a universal binder.[1] Collect the absorbed material using non-sparking

tools and place it in a sealed container for disposal.[1][3] Ensure the area is well-ventilated.

For large spills, evacuate the area and contact EHS immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b074907?utm_src=pdf-body
https://www.benchchem.com/product/b074907?utm_src=pdf-body
https://www.benchchem.com/product/b074907?utm_src=pdf-body
https://www.benchchem.com/product/b074907?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2205503&productDescription=123-TRIFLUOROBENZENE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2205503&productDescription=123-TRIFLUOROBENZENE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1598414&productDescription=135-TRIFLUOROBENZENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2205503&productDescription=123-TRIFLUOROBENZENE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2205503&productDescription=123-TRIFLUOROBENZENE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/123-trifluorobenzene-pid_Seven10336.html
https://www.benchchem.com/product/b074907?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. fishersci.com [fishersci.com]

2. synquestlabs.com [synquestlabs.com]

3. echemi.com [echemi.com]

4. 1,2,3-三氟苯 ≥98% | Sigma-Aldrich [sigmaaldrich.com]

5. 1,2,3-Trifluorobenzene - Safety Data Sheet [chemicalbook.com]

6. fishersci.com [fishersci.com]

7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 1,2,3-Trifluorobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074907#personal-protective-equipment-for-handling-
1-2-3-trifluorobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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